4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid

• IUPAC Name: 4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid
• InChI: InChI=1S/C12H18N2O5S/c1-19-5-4-12(2-3-12)8-14-20(17,18)9-6-10(11(15)16)13-7-9/h6-7,13-14H,2-5,8H2,1H3,(H,15,16)
• InChI Key: GMESMSFKBKOPPK-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CC1)CNS(=O)(=O)C2=CNC(=C2)C(=O)O
• Molecular Formula: C12H18N2O5S
• Molecular Weight: 302.35 g/mol

Description

4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. It belongs to the class of sulfonamide derivatives and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
The compound has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and prevent the formation of blood clots. The compound has also been found to have neuroprotective effects and can help improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid in lab experiments is its ability to exhibit a wide range of biochemical and physiological effects. However, one of the limitations of using this compound is that it can be difficult to synthesize and purify.

Future Directions

There are several future directions for the research on 4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid. One area of research is to investigate its potential use in the treatment of various neurological disorders. Another area of research is to explore its use in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-[[1-(2-methoxyethyl)cyclopropyl]methylsulfamoyl]-1H-pyrrole-2-carboxylic acid involves the reaction of 1-(2-methoxyethyl)cyclopropylamine with 4-chloro-1H-pyrrole-2-carboxylic acid in the presence of a base. The resulting product is then treated with a sulfonating agent to obtain the final compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in the treatment of various diseases. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.